ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate

• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• IUPAC Name: ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C15H15NO4/c1-3-20-15(19)13-9(2)16-12(14(13)18)8-10-5-4-6-11(17)7-10/h4-8,16-17H,3H2,1-2H3/b12-8+
• InChI Key: QSKOFDSSJLLJJS-XYOKQWHBSA-N
• Isomeric SMILES: CCOC(=O)C1=C(N/C(=C/C2=CC(=CC=C2)O)/C1=O)C
• SMILES: CCOC(=O)C1=C(NC(=CC2=CC(=CC=C2)O)C1=O)C

Description

Ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate, also known as Curcumin, is a natural compound found in turmeric. It is widely known for its medicinal properties and has been extensively studied for its potential therapeutic effects in various diseases. Curcumin has been shown to possess anti-inflammatory, antioxidant, anti-cancer, and neuroprotective properties.

Mechanism of Action

Ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate exerts its therapeutic effects by modulating various signaling pathways in the body. It inhibits the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that plays a key role in inflammation and cancer. ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate also activates the Nrf2 pathway, which is a master regulator of antioxidant response. Additionally, it modulates the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate has been shown to possess anti-inflammatory, antioxidant, anti-cancer, and neuroprotective properties. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate also inhibits the production of reactive oxygen species (ROS) and reactive nitrogen species (RNS), which are involved in oxidative stress. Furthermore, it has been shown to induce apoptosis in cancer cells and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate in lab experiments is its low toxicity. It can be used at high concentrations without causing any adverse effects on the cells. Additionally, it is readily available and relatively inexpensive. However, one of the limitations of using ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate in lab experiments is its poor solubility in water, which can affect its bioavailability. Moreover, ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate can undergo rapid metabolism and elimination in the body, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for research on ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate. One of the areas of interest is the development of ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate analogs with improved bioavailability and pharmacokinetic properties. Additionally, the potential of ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, Parkinson's disease, cardiovascular diseases, and diabetes, needs to be further explored. Furthermore, the mechanisms underlying the anti-inflammatory, antioxidant, anti-cancer, and neuroprotective properties of ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate need to be elucidated in more detail.

Synthesis Methods

Ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate can be synthesized by the condensation of ferulic acid and vanillin in the presence of an acid catalyst. The reaction takes place in ethanol and water at a temperature range of 70-80°C. The product is then purified by recrystallization in ethanol.

Scientific Research Applications

Ethyl (5E)-5-[(3-hydroxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate has been extensively studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, Parkinson's disease, cardiovascular diseases, and diabetes. It has been shown to possess anti-inflammatory, antioxidant, anti-cancer, and neuroprotective properties.